Cas no 1847431-73-5 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 1847431-73-5
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5977472
• PubChem ID: 165958605
• Update Time: 2025-05-19

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287305
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• 1847431-73-5

• Inchi： 1S/C22H21N3O4/c1-25-11-20(23-13-25)19(10-21(26)27)24-22(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,11,13,18-19H,10,12H2,1H3,(H,24,28)(H,26,27)/t19-/m0/s1
• InChI Key： AIAXFLCLSGMRAD-IBGZPJMESA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CN(C)C=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid

Introduction to (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1847431-73-5)

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS No. 1847431-73-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ser(OMe), is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents.

The structure of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid consists of a serine residue with an O-methyl group on the hydroxyl side chain, which is further protected by the Fmoc group. The imidazole ring, substituted with a methyl group, imparts additional stability and reactivity to the molecule, making it a valuable building block in the synthesis of complex biomolecules.

Recent studies have highlighted the importance of this compound in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Ser(OMe) can be used to synthesize peptides with enhanced bioavailability and reduced degradation rates. This is particularly significant in the development of therapeutic peptides for treating diseases such as cancer, diabetes, and neurodegenerative disorders.

In another notable research, scientists at the University of California, San Francisco, utilized (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid to develop novel peptide-based inhibitors targeting specific protein-protein interactions. These inhibitors showed promising results in preclinical trials, demonstrating high selectivity and potency against target proteins involved in cellular signaling pathways.

The synthetic pathway for producing Fmoc-Ser(OMe) involves several well-established chemical reactions. Initially, serine is methylated to form O-methyl serine, which is then protected with the Fmoc group using standard protecting group chemistry. This multi-step process ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

The physical and chemical properties of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid are well-documented. It is a white crystalline solid with a molecular weight of 405.5 g/mol and a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols.

In terms of safety and handling, Fmoc-Ser(OMe) should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation.

The applications of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid extend beyond peptide synthesis. It has also been explored for use in materials science, where its unique chemical properties make it suitable for the development of functional polymers and coatings. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to create self-assembling monolayers with tunable surface properties, which have potential applications in nanotechnology and biocompatible materials.

In conclusion, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-4-y l)propanoic acid (CAS No. 1847431-73-5) is a versatile and important compound with wide-ranging applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and properties make it an indispensable tool for scientists working on the development of new therapeutic agents and advanced materials.